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Compound of Interest

Compound Name: Direct Blue 78

Cat. No.: B1580658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Direct
Blue 78 (C.I. 34200; CAS No. 2503-73-3), a triazo dye also known as Chicago Sky Blue 6B.

Due to its potential health hazards, including irritation and possible carcinogenicity, strict

adherence to safety protocols is imperative when handling this compound in a laboratory

setting.

Chemical and Physical Properties
Direct Blue 78 is a blue powder that is soluble in water.[1][2] Its high water solubility is

attributed to the presence of four sulphonate groups.[3] Key physical and chemical properties

are summarized in the table below.
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Property Value

Synonyms
C.I. Direct Blue 78, Chicago Sky Blue 6B, C.I.

34200, Sirius supra Blue G

CAS Number 2503-73-3

Molecular Formula C42H25N7Na4O13S4

Molecular Weight 1055.91 g/mol [4][5]

Appearance Blue powder

Odor Odorless

pH 7.5 (in solution)

Water Solubility 30 g/L at 97°C

Stability
Stable under normal temperatures and

pressures

Hazard Identification and GHS Classification
Direct Blue 78 is considered hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. The dust can cause irritation to the eyes, skin, and

respiratory tract. Ingestion is harmful and may lead to gastrointestinal discomfort.

Some sources indicate that Direct Blue 78 may have the potential for irreversible effects.

Furthermore, as an azo dye that can be reduced to benzidine derivatives, it is associated with

carcinogenic concerns. Benzidine is classified as a Group 1 carcinogen. Studies on similar

direct dyes have shown evidence of carcinogenicity in animal models.

The GHS classification for Direct Blue 78 can vary between suppliers. The following table

summarizes a representative classification.
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Hazard Class Hazard Category Hazard Statement

Carcinogenicity Category 1B H350: May cause cancer

Hazardous to the aquatic

environment, long-term hazard
Category 3

H412: Harmful to aquatic life

with long lasting effects

Toxicological Data
Specific quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) for Direct Blue 78 are not readily available in many safety data sheets,

with some indicating that these values are unlisted. This lack of comprehensive toxicological

data underscores the need for cautious handling.

Mutagenicity data has been reported for Direct Blue 78. Studies on similar benzidine-based

dyes have shown that they can be metabolized to carcinogenic compounds.

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize exposure risk.

Engineering Controls
Ventilation: Always handle Direct Blue 78 in a well-ventilated area. Use of a chemical fume

hood is strongly recommended, especially when handling the powder.

Eye Wash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the work area.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with Direct Blue 78.
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PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection
A lab coat or other protective clothing to prevent

skin contact.

Respiratory Protection

An approved respirator should be worn,

particularly when handling the powder and if

there is a risk of dust generation.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

chemical fume hood is functioning properly.

Weighing: To minimize dust generation, weigh the powder in a fume hood.

Solution Preparation: When preparing solutions, slowly add the powder to the solvent to

avoid splashing and dust formation.

General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the compound, even if gloves were worn.

Storage Requirements
Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed to prevent moisture absorption and contamination.

Store away from incompatible materials such as strong oxidizing and reducing agents.

Experimental Protocols
Protocol for Preparing a Stock Solution

Calculate the required mass of Direct Blue 78 for the desired concentration and volume.
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Don all required PPE (safety goggles, gloves, lab coat, and respirator).

Perform all subsequent steps within a certified chemical fume hood.

Place a weigh boat on a calibrated analytical balance and tare.

Carefully weigh the calculated mass of Direct Blue 78 powder.

Add the desired solvent (e.g., deionized water) to a volumetric flask.

Using a powder funnel, carefully transfer the weighed Direct Blue 78 into the volumetric

flask.

Rinse the weigh boat with a small amount of the solvent and add the rinsate to the flask to

ensure a complete transfer.

Add the solvent to the flask until it is about three-quarters full.

Cap the flask and gently swirl to dissolve the powder. A magnetic stirrer can be used to aid

dissolution.

Once fully dissolved, add the solvent to the calibration mark.

Cap and invert the flask several times to ensure a homogenous solution.

Label the flask with the chemical name, concentration, date, and your initials.

Spill and Waste Management
Spill Cleanup Protocol
In the event of a spill, follow these procedures immediately:

Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated

space.

Ventilate: Ensure the area is well-ventilated.
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Containment: For a solid spill, avoid generating dust. Dampen the material with water if

appropriate.

Cleanup: Carefully sweep or vacuum the spilled material. Use a vacuum cleaner equipped

with a HEPA filter. Place the collected material into a labeled, sealable container for

hazardous waste.

Decontamination: Clean the spill area with soap and water.

PPE Disposal: Dispose of all contaminated PPE as hazardous waste.

Waste Disposal
All waste containing Direct Blue 78, including unused product, contaminated materials, and

spill cleanup debris, must be disposed of as hazardous waste.

Consult your institution's environmental health and safety (EHS) office for specific disposal

procedures and to ensure compliance with local, state, and federal regulations. Do not

dispose of Direct Blue 78 down the drain.

First Aid Measures
In case of exposure, immediate medical attention is necessary.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of soap and water. Get medical aid if

irritation develops or persists.

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek

immediate medical attention.

Visual Guides
Laboratory Workflow for Handling Direct Blue 78
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Caption: Standard laboratory workflow for the safe handling of Direct Blue 78.

Routes of Exposure and First Aid Response
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Caption: Potential exposure routes for Direct Blue 78 and corresponding first aid measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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